Cas no 1420970-32-6 ([1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol)

• Product Name: [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol
• CAS No: 1420970-32-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 2163998
• Update Time: 2025-10-28

[1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-Methylpyrazin-2-yl)pyrrolidin-2-yl)methanol
• [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol

• Inchi： 1S/C10H15N3O/c1-8-10(12-5-4-11-8)13-6-2-3-9(13)7-14/h4-5,9,14H,2-3,6-7H2,1H3
• InChI Key： OOOXSNTVOGBLCB-UHFFFAOYSA-N
• SMILES： OCC1CCCN1C1C(C)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol

Introduction to [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol and Its Significance in Modern Chemical Research

The compound with the CAS number 1420970-32-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically the presence of a 3-methylpyrazin-2-yl substituent attached to a pyrrolidin-2-yl backbone, makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its potential applications in contemporary research.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural features of [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol make it an attractive scaffold for drug discovery. The pyrazine ring is known for its ability to interact with various biological targets, while the pyrrolidine moiety provides additional flexibility and binding potential. These characteristics have led to extensive research into its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The 3-methylpyrazin-2-yl group in the molecule is particularly interesting because it can mimic the natural substrates of kinases, thereby interfering with their activity. This has been demonstrated in several preclinical studies where [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol has shown promising results in inhibiting the growth of cancer cells by blocking key signaling pathways.

In addition to its kinase inhibitory activity, this compound has also been explored for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Research has indicated that [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol can modulate inflammatory pathways by interacting with specific receptors and enzymes involved in the inflammatory response. This has opened up new avenues for developing treatments that target inflammation without causing significant side effects.

The synthesis of [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the pyrazine derivative followed by its functionalization with a pyrrolidine group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity. These synthetic strategies not only facilitate the production of this compound but also serve as models for developing other complex molecules.

The pharmacokinetic properties of [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Preliminary studies have shown that this compound exhibits favorable pharmacokinetic profiles, making it suitable for further development into a drug candidate. Further research is ongoing to optimize these properties and ensure that it can reach target tissues effectively.

The potential applications of [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an excellent candidate for use in materials science and nanotechnology. For instance, it can be incorporated into polymers or used as a ligand in catalytic systems. The ability to fine-tune its properties by modifying its structure opens up numerous possibilities for innovative applications.

In conclusion, [1-(3-methylpyrazin-2-yl)pyrrolidin-2-yl]methanol (CAS no. 1420970-32-6) is a versatile molecule with significant potential in both pharmaceutical and materials science research. Its ability to modulate biological pathways makes it an attractive scaffold for drug discovery, while its unique structural features offer opportunities for innovative applications in other fields. As research continues to uncover new aspects of this compound's properties and potential uses, it is likely to play an increasingly important role in advancing scientific knowledge and developing new technologies.